2-bromophenyl 5-chloro-2-(ethylthio)-4-pyrimidinecarboxylate

• IUPAC Name: (2-bromophenyl) 5-chloro-2-ethylsulfanylpyrimidine-4-carboxylate
• InChI: InChI=1S/C13H10BrClN2O2S/c1-2-20-13-16-7-9(15)11(17-13)12(18)19-10-6-4-3-5-8(10)14/h3-7H,2H2,1H3
• InChI Key: HMUINRVPTJSAOQ-UHFFFAOYSA-N
• Canonical SMILES: CCSC1=NC=C(C(=N1)C(=O)OC2=CC=CC=C2Br)Cl
• Molecular Formula: C13H10BrClN2O2S
• Molecular Weight: 373.65 g/mol

Description

2-bromophenyl 5-chloro-2-(ethylthio)-4-pyrimidinecarboxylate is a chemical compound that has gained significant attention in scientific research due to its various applications in medicinal chemistry. It is a pyrimidine-based compound that has a unique chemical structure, making it an attractive target for researchers to explore its potential therapeutic properties.

Mechanism of Action

The exact mechanism of action of 2-bromophenyl 5-chloro-2-(ethylthio)-4-pyrimidinecarboxylate is not fully understood. However, it is believed to exert its therapeutic effects by interacting with various cellular targets such as enzymes, receptors, and signaling pathways.
Biochemical and Physiological Effects:
Studies have shown that this compound can modulate various biochemical and physiological processes in the body. It has been found to inhibit the activity of enzymes such as tyrosine kinase and topoisomerase, which play a crucial role in cancer cell proliferation. It also regulates glucose metabolism by activating the AMP-activated protein kinase (AMPK) pathway, which is involved in glucose uptake and utilization.

Advantages and Limitations for Lab Experiments

The advantages of using 2-bromophenyl 5-chloro-2-(ethylthio)-4-pyrimidinecarboxylate in lab experiments include its unique chemical structure, which makes it an attractive target for drug discovery. It also exhibits potent therapeutic activity against various diseases, making it a promising candidate for further research. However, its limitations include its low solubility in water, which can affect its bioavailability and pharmacokinetic properties.

Future Directions

There are several future directions for research on 2-bromophenyl 5-chloro-2-(ethylthio)-4-pyrimidinecarboxylate. One possible direction is to explore its potential use in combination with other drugs for the treatment of cancer and other diseases. Another direction is to investigate its mechanism of action in more detail to gain a better understanding of its therapeutic properties. Moreover, further studies are needed to optimize its pharmacokinetic properties and improve its bioavailability.

Synthesis Methods

The synthesis of 2-bromophenyl 5-chloro-2-(ethylthio)-4-pyrimidinecarboxylate involves the reaction of 2-bromobenzoic acid with ethylthiourea in the presence of phosphorus oxychloride. The intermediate thus obtained is then reacted with 5-chloro-2-hydroxypyrimidine-4-carboxylic acid to obtain the final product.

Scientific Research Applications

2-bromophenyl 5-chloro-2-(ethylthio)-4-pyrimidinecarboxylate has been studied for its potential therapeutic applications in various diseases such as cancer, diabetes, and inflammation. It has been found to exhibit anticancer activity by inhibiting the proliferation of cancer cells and inducing apoptosis. It also possesses anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines. Moreover, it has been studied for its potential use in the treatment of diabetes by regulating glucose metabolism.